Cas no 1304513-50-5 (Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride)

Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride is a phosphine-based compound featuring a triester-functionalized core, offering versatile reactivity in coordination chemistry and catalysis. Its hydrochloride form enhances stability and handling, making it suitable for controlled synthetic applications. The compound’s tripropanoate ester groups provide solubility in polar organic solvents, facilitating its use in homogeneous reaction systems. Its phosphine center acts as a soft ligand, enabling efficient metal coordination for catalytic processes such as cross-coupling or hydrogenation. The structural design balances steric and electronic properties, making it a valuable intermediate in organophosphorus chemistry and metal-ligand complex synthesis. Suitable for research and industrial applications requiring tailored phosphine derivatives.

Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride structure

1304513-50-5 structure

Product Name:Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride

CAS No:1304513-50-5

MF:C₁₂H₂₂ClO₆P

MW:328.726244449615

MDL:MFCD11505666

CID:4587047

Update Time:2025-06-07

Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride
- Tri(2-methoxycarbonylethyl)phosphine hydrochloride
- Tri(2-methoxycarbonylethyl)phosphine Hcl
- A13019
- A909291
- 3-[bis-(2-methoxycarbonyl-ethyl)-phosphanyl]-propionic acid methyl ester
- methyl 3-bis(3-methoxy-3-oxopropyl)phosphanylpropanoate;hydrochloride
- 3-[Bis-(2-methoxycarbonyl-ethyl)-phosphanyl]-propionic acid methyl ester hydrochloride
- Propanoic acid, 3,3',3''-phosphinidynetris-, 1,1',1''-trimethyl ester, hydro
- MDL： MFCD11505666
- Inchi： 1S/C12H21O6P.ClH/c1-16-10(13)4-7-19(8-5-11(14)17-2)9-6-12(15)18-3;/h4-9H2,1-3H3;1H
- InChI Key： WTQICRWGUQSICN-UHFFFAOYSA-N
- SMILES： Cl.P(CCC(=O)OC)(CCC(=O)OC)CCC(=O)OC

Computed Properties

Exact Mass: 328.084
Monoisotopic Mass: 328.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 12
Complexity: 257
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.9

Experimental Properties

Color/Form: Colorless to Yellow Sticky Oil to Semi-Solid

Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride Security Information

Signal Word：Danger
Hazard Statement： H315;H317;H319;H335;H360
Warning Statement： P201;P261;P280;P305+P351+P338;P308+P313
Storage Condition：2-8 °C

Trimethyl 3,3',3''-phosphinetriyltripropanoate hydrochloride Pricemore >>

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